Cas no 186319-68-6 (β-Amyloid (1-20))

β-Amyloid (1-20) is a synthetic peptide fragment corresponding to the first 20 amino acids of the β-amyloid protein, a key component in amyloid plaques associated with Alzheimer's disease. This peptide is widely used in biochemical and neurological research to study amyloid aggregation, toxicity, and interactions with other biomolecules. Its well-defined sequence and high purity make it a reliable tool for in vitro assays, antibody development, and mechanistic studies. The fragment's solubility and stability under controlled conditions facilitate reproducible experimental results. Researchers value β-Amyloid (1-20) for its role in elucidating early-stage amyloidogenesis and potential therapeutic targets.

β-Amyloid (1-20) structure

Product Name:β-Amyloid (1-20)

CAS No:186319-68-6

MF:C₁₁₃H₁₅₇N₃₁O₃₂

MW:2461.64420485497

CID:4745558

Update Time:2025-11-06

β-Amyloid (1-20) Chemical and Physical Properties

Names and Identifiers

- β-Amyloid (1-20)
- β-Amyloid 1-20
- β-Amyloid (1-20) USP/EP/BP
- Inchi： 1S/C113H157N31O32/c1-58(2)40-76(109(172)144-93(60(5)6)110(173)139-79(42-63-22-13-9-14-23-63)104(167)141-84(112(175)176)44-64-24-15-10-16-25-64)134-97(160)71(26-17-18-38-114)130-99(162)73(32-35-86(116)147)132-105(168)80(45-66-50-119-55-124-66)137-107(170)82(47-68-52-121-57-126-68)140-111(174)92(59(3)4)143-101(164)75(34-37-89(151)152)133-102(165)77(43-65-28-30-69(146)31-29-65)128-87(148)53-123-96(159)85(54-145)142-108(171)83(49-91(155)156)138-106(169)81(46-67-51-120-56-125-67)136-98(161)72(27-19-39-122-113(117)118)131-103(166)78(41-62-20-11-8-12-21-62)135-100(163)74(33-36-88(149)150)129-94(157)61(7)127-95(158)70(115)48-90(153)154/h8-16,20-25,28-31,50-52,55-61,70-85,92-93,145-146H,17-19,26-27,32-49,53-54,114-115H2,1-7H3,(H2,116,147)(H,119,124)(H,120,125)(H,121,126)(H,123,159)(H,127,158)(H,128,148)(H,129,157)(H,130,162)(H,131,166)(H,132,168)(H,133,165)(H,134,160)(H,135,163)(H,136,161)(H,137,170)(H,138,169)(H,139,173)(H,140,174)(H,141,167)(H,142,171)(H,143,164)(H,144,172)(H,149,150)(H,151,152)(H,153,154)(H,155,156)(H,175,176)(H4,117,118,122)/t61-,70-,71-,72-,73-,74-,75-,76-,77-,78-,79-,80-,81-,82-,83-,84-,85-,92-,93-/m0/s1
- InChI Key： YMPJIOBRYGDOKJ-ZIGLQUDLSA-N
- SMILES： [C@H](C(=O)N[C@@H](CCC(=O)N)C(=O)N[C@@H](CCCCN)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](C(C)C)C(=O)N[C@H](C(=O)N[C@H](C(=O)O)CC1C=CC=CC=1)CC1C=CC=CC=1)(NC(=O)[C@@H](NC(=O)[C@H](C(C)C)NC(=O)[C@H](CCC(=O)O)NC(=O)[C@@H](NC(=O)CNC(=O)[C@H](CO)NC(=O)[C@H](CC(=O)O)NC(=O)[C@@H](NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@@H](NC(=O)[C@H](CCC(=O)O)NC(=O)[C@H](C)NC(=O)[C@@H](N)CC(=O)O)CC1C=CC=CC=1)CC1NC=NC=1)CC1C=CC(O)=CC=1)CC1NC=NC=1)CC1NC=NC=1

β-Amyloid (1-20) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce60216-1mg	β-Amyloid 1-20	186319-68-6	98%	1mg	￥0.00	2023-09-07
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce60216-5mg	β-Amyloid 1-20	186319-68-6	98%	5mg	￥0.00	2023-09-07

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Additional information on β-Amyloid (1-20)

β-Amyloid (1-20) (CAS No. 186319-68-6): A Key Peptide in Alzheimer's Disease Research

β-Amyloid (1-20), with the CAS number 186319-68-6, is a significant peptide fragment that has garnered considerable attention in the field of Alzheimer's disease (AD) research. This 20-amino acid peptide is a truncated form of the larger β-amyloid protein, which is known to aggregate and form amyloid plaques in the brains of AD patients. The study of β-Amyloid (1-20) has provided valuable insights into the mechanisms underlying neurodegeneration and has opened new avenues for therapeutic intervention.

The sequence of β-Amyloid (1-20) is as follows: DAEFRHDSGYEVHHQKLVFF. This peptide is derived from the amyloid precursor protein (APP) through sequential cleavage by β-secretase and γ-secretase enzymes. The aggregation of β-amyloid peptides, including β-Amyloid (1-20), is believed to play a central role in the pathogenesis of AD. Recent studies have highlighted the importance of understanding the structural and functional properties of these peptides to develop effective treatments.

β-Amyloid (1-20) has been extensively studied for its ability to form oligomers and fibrils, which are toxic to neurons. These aggregates can disrupt cellular processes, leading to oxidative stress, inflammation, and ultimately, neuronal death. The formation of these aggregates is influenced by various factors, including pH, temperature, and the presence of metal ions. Understanding these factors is crucial for developing strategies to prevent or reverse the aggregation process.

In recent years, significant progress has been made in elucidating the molecular mechanisms underlying the toxicity of β-Amyloid (1-20). For instance, studies have shown that the oligomeric forms of β-amyloid are more toxic than the fibrillar forms. These oligomers can interact with cellular membranes, leading to membrane permeabilization and calcium influx, which are key events in neuronal dysfunction. Additionally, β-Amyloid (1-20) has been shown to activate microglia and astrocytes, contributing to neuroinflammation.

The therapeutic potential of targeting β-Amyloid (1-20) and its aggregates has been a focus of intense research. Various approaches have been explored, including small molecule inhibitors, antibodies, and gene therapy. For example, monoclonal antibodies that specifically target β-amyloid oligomers have shown promise in preclinical studies and are currently being evaluated in clinical trials. These antibodies aim to prevent the formation or disrupt existing aggregates, thereby reducing their toxic effects on neurons.

Beyond pharmacological interventions, non-pharmacological approaches such as lifestyle modifications and cognitive training have also been investigated for their potential benefits in AD management. Studies have suggested that regular physical exercise, a healthy diet rich in antioxidants, and cognitive stimulation can help reduce the risk or delay the onset of AD symptoms.

In conclusion, β-Amyloid (1-20) (CAS No. 186319-68-6) remains a critical focus in Alzheimer's disease research due to its central role in disease pathogenesis. Ongoing studies continue to unravel the complex mechanisms by which this peptide contributes to neurodegeneration, paving the way for innovative therapeutic strategies. As our understanding deepens, it is hoped that effective treatments for AD will become a reality, improving the lives of millions affected by this devastating disease.